N-{1-methyl-2-[(3-methylphenyl)amino]-2-oxoethyl}benzamide

• IUPAC Name: N-[1-(3-methylanilino)-1-oxopropan-2-yl]benzamide
• InChI: InChI=1S/C17H18N2O2/c1-12-7-6-10-15(11-12)19-16(20)13(2)18-17(21)14-8-4-3-5-9-14/h3-11,13H,1-2H3,(H,18,21)(H,19,20)
• InChI Key: MWZIZNFTGIVFDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(C)NC(=O)C2=CC=CC=C2
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

Benzamides are a class of compounds containing a carboxamido (CONH2) functional group attached to a benzene ring. They are used in a wide range of applications, from medicinal chemistry to materials science.

Synthesis Analysis

Benzamides can be synthesized through various methods. One common method is the reaction of a benzoyl chloride with an amine. Another method involves the acylation of aniline with acyl chlorides.

Molecular Structure Analysis

The molecular structure of benzamides consists of a benzene ring attached to a carboxamide group. The benzene ring is a planar, cyclic molecule consisting of six carbon atoms with alternating single and double bonds. The carboxamide group consists of a carbonyl (C=O) and an amine (NH2) group.

Chemical Reactions Analysis

Benzamides can undergo a variety of chemical reactions. They can react with Grignard reagents to form tertiary amines. They can also undergo hydrolysis to form benzoic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzamides depend on their specific structure. They are generally solid at room temperature and have relatively high melting points. They are polar due to the presence of the carboxamide group, and thus have good solubility in polar solvents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• .

Dual Hydrogen Bonding Catalysis

• .

Biological Potency and Metal Complexation

• .

Photophysical Properties and Dye Sensitization

• .

Continuous Flow Microreactor Synthesis

• .

Materials Science and Organic Electronics

• .

Mechanism of Action

The mechanism of action of benzamides depends on their specific structure and the context in which they are used. For example, some benzamides are used as antipsychotic drugs and work by blocking dopamine receptors in the brain.

Safety and Hazards

Benzamides can be harmful if swallowed, inhaled, or if they come into contact with the skin. They can cause eye and skin irritation, and may cause respiratory irritation.

Future Directions

The future directions for research into benzamides are vast. They are used in a wide range of applications, from medicinal chemistry to materials science, and there is always a need for new compounds with improved properties. Future research could focus on synthesizing new benzamide derivatives and testing their properties.